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Compound of Interest

Compound Name: Quinapril-d5

Cat. No.: B3025751 Get Quote

For immediate release: This document provides essential procedural guidance for the safe and

compliant disposal of Quinapril-d5, a deuterated analog of the ACE inhibitor Quinapril.

Researchers, scientists, and drug development professionals are advised to adhere to these

protocols to ensure personnel safety and environmental protection.

The disposal of Quinapril-d5, like its non-deuterated counterpart, requires careful

consideration of its potential hazards and adherence to federal, state, and local regulations.

While safety data sheets (SDS) may vary in their hazard classification, a conservative

approach that treats the compound as potentially hazardous is recommended.[1][2][3]

Disposal Procedures
The primary method for the disposal of Quinapril-d5 and any contaminated materials is

through a licensed hazardous waste disposal company.[4] Improper disposal, such as drain

disposal, is strictly prohibited for hazardous pharmaceutical waste.[5]

Step-by-Step Disposal Protocol:

Waste Identification and Classification:

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste.[1] This determination can be based on knowledge of the

waste's composition or through chemical analysis.[6]
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Consult your institution's Environmental Health and Safety (EHS) department for guidance

on classifying Quinapril-d5 waste according to the Resource Conservation and Recovery

Act (RCRA).[5][7][8]

Waste Segregation and Collection:

All waste contaminated with Quinapril-d5, including unused compounds, solutions, and

contaminated personal protective equipment (PPE) such as gloves and gowns, should be

collected in designated hazardous waste containers.[4][9]

Use containers that are compatible with the chemical waste.[6] These containers should

be kept closed except when adding waste.[6]

For solid waste, such as contaminated labware or PPE, use thick, leak-proof plastic bags,

which can then be placed inside a designated hazardous waste container.[4]

For sharps, such as needles and syringes, use a designated, rigid, puncture-resistant

sharps container labeled for hazardous drug waste.[9]

Labeling and Storage:

All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste," the chemical name ("Quinapril-d5"), and the accumulation start date.[6][10]

Store waste containers in a secure, designated area away from general laboratory traffic.

[4] Ensure that incompatible wastes are segregated.

Disposal Pickup:

Arrange for the collection of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

Most pharmaceutical waste is incinerated at a licensed medical incineration site.[5]

Quantitative Data Summary
While specific quantitative disposal limits for Quinapril-d5 are not readily available and are

highly dependent on local regulations, the following table summarizes general guidelines for
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hazardous waste accumulation.

Parameter Guideline Source

Maximum Accumulation

Volume

Do not exceed 55 gallons of

any single hazardous waste

stream in a satellite

accumulation area.

[6]

Time Limit for Removal

Once the 55-gallon limit is

reached, the waste must be

removed within three days.

[6]

Experimental Protocols
This document focuses on disposal procedures. For experimental protocols involving

Quinapril-d5, please refer to the specific research and development documentation.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Quinapril-d5 in a laboratory setting.
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Waste Generation & Assessment

Disposal Path
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(Consult EHS)
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Segregate solids, liquids,
and sharps.

Store in a secure
satellite accumulation area.

Arrange for pickup by
licensed hazardous waste vendor.
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Caption: Decision workflow for the disposal of Quinapril-d5 waste in a laboratory setting.
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Disclaimer: This information is intended as a guide and does not supersede institutional

policies or local, state, and federal regulations. Always consult with your institution's

Environmental Health and Safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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